4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate

Core Science & Biosynthesis

Theoretical Reactivity Profile of Substituted Benzofuran Esters

Topic: Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a high-resolution analysis of the electronic structure, synthetic reactivity, and metabolic stability of substituted benzofuran esters. As privileged scaffolds in medicinal chemistry—exemplified by Amiodarone and Saprisartan—benzofuran esters possess a unique "push-pull" electronic character defined by the fusion of a π-excessive furan ring with a π-deficient benzene ring, further modulated by the ester functionality. This guide synthesizes Density Functional Theory (DFT) insights with empirical structure-activity relationships (SAR) to aid in the rational design of stable, potent therapeutic candidates.

Electronic Structure & Reactivity Indices[1]

The reactivity of benzofuran esters is governed by the interplay between the aromatic benzofuran core and the pendant ester group.

Frontier Molecular Orbital (FMO) Analysis

The benzofuran ring system is planar and aromatic (10 π-electrons).

• HOMO (Highest Occupied Molecular Orbital): Typically localized on the benzofuran ring, specifically the furan oxygen and C-2/C-3 positions. This dictates the site of electrophilic attacks (e.g., metabolic oxidation).

• LUMO (Lowest Unoccupied Molecular Orbital): Concentrated on the ester carbonyl carbon and the benzene ring (if electron-withdrawing groups are present). This dictates susceptibility to nucleophilic attacks (e.g., hydrolysis).

Electrophilic & Nucleophilic Susceptibility

Unlike indole, which reacts preferentially at C-3, benzofuran undergoes electrophilic substitution preferentially at C-2 . However, the presence of an ester group (a strong Electron Withdrawing Group, EWG) at C-2 reverses this trend, deactivating C-2 and directing electrophiles to the benzene ring (C-5 or C-7) or C-3 if unsubstituted.

Site	Reactivity Type	Dominant Orbital Interaction
Ester Carbonyl (C=O)	Nucleophilic Attack	LUMO (π*)
C-2 Position	Electrophilic Attack (Blocked if esterified)	HOMO (π)
C-3 Position	Electrophilic Attack / Radical Halogenation	HOMO (π)
C-5 Position	Electrophilic Aromatic Substitution (SEAr)	HOMO (π)
Furan Oxygen	H-Bond Acceptor / Lewis Base	Non-bonding (n)

Substituent Effects: The Hammett Correlation

The rate of ester hydrolysis and metabolic oxidation is heavily influenced by substituents on the benzene ring. We apply Hammett correlations (

) to predict these shifts.

Electronic Transmission through the Furan Ring

Substituents at C-5 and C-6 communicate electronically with the C-2 ester group through the conjugated

-system.

• Electron Donating Groups (EDGs) at C-5 (e.g., -OMe, -NH2):

  • Effect: Increase electron density at the ester carbonyl.

  • Outcome: Decreased rate of alkaline hydrolysis (lower electrophilicity of carbonyl carbon) but increased metabolic liability (oxidative ring opening).

• Electron Withdrawing Groups (EWGs) at C-5 (e.g., -NO2, -CF3):

  • Effect: Decrease electron density at the ester carbonyl.

  • Outcome: Increased susceptibility to alkaline hydrolysis (saponification) and increased resistance to oxidative metabolism.

Steric Ortho-Effects

Substituents at C-3 (adjacent to a C-2 ester) exert a "steric shield," significantly retarding hydrolysis rates regardless of electronic effects. This is a critical design feature for extending plasma half-life.

Chemical Stability & Hydrolysis Protocols

Hydrolysis is the primary degradation pathway for benzofuran esters in plasma.

Mechanism of Alkaline Hydrolysis (B 2)

The reaction proceeds via a tetrahedral intermediate. The rate-determining step is the nucleophilic attack of the hydroxide ion on the carbonyl carbon.

Caption: Simplified BAc2 pathway. The transition state energy is raised by EDGs on the benzofuran ring.

Experimental Validation Protocol: Kinetic Hydrolysis Assay

Objective: Determine the half-life (

) and rate constant ( ) of the ester in simulated physiological conditions.

• Stock Preparation: Dissolve benzofuran ester (10 mM) in DMSO.

• Buffer Preparation: Prepare Phosphate Buffered Saline (PBS) at pH 7.4 and Glycine-NaOH buffer at pH 10.0 (for accelerated stress testing).

• Incubation: Add 10 µL stock to 990 µL buffer (final conc. 100 µM) at 37°C.

• Sampling: Aliquot 100 µL at t = 0, 5, 15, 30, 60, 120 min.

• Quenching: Immediately add 100 µL cold Acetonitrile (ACN) containing Internal Standard (IS).

• Analysis: Centrifuge (10,000 rpm, 5 min) and analyze supernatant via HPLC-UV or LC-MS/MS.

• Calculation: Plot

  vs. time. The slope = .

Metabolic Stability & Soft Spots

Drug candidates containing benzofuran esters face two distinct metabolic threats:

• Plasma Esterases: Rapid hydrolysis to the carboxylic acid (often inactive).

• Hepatic CYP450: Oxidative biotransformation.

Metabolic Soft Spot Mapping

The furan double bond (C2=C3) is electron-rich and prone to epoxidation by CYP450, leading to ring opening and potentially toxic reactive metabolites (e.g., unsaturated dicarbonyls).

Mitigation Strategy:

• Block C-3: Substitution with a methyl or halogen at C-3 sterically and electronically hinders epoxidation.

• Deactivate the Ring: Introduction of EWGs (F, Cl) on the benzene ring reduces the HOMO energy, making the system less reactive toward CYP oxidants.

Caption: Divergent metabolic pathways. Ester hydrolysis usually predominates in plasma, while oxidative activation occurs in the liver.

Synthetic Workflow: Rap-Stoermer Condensation

To access diverse benzofuran esters for SAR studies, the Rap-Stoermer condensation is the industry standard due to its operational simplicity and atom economy.

Protocol:

• Reagents: Salicylaldehyde derivative (1.0 eq),

  -haloester (1.2 eq), (2.0 eq).

• Solvent: DMF or Acetonitrile (anhydrous).

• Conditions: Heat at 80-100°C for 4-12 hours.

• Workup: Dilute with water, extract with EtOAc.

• Purification: Recrystallization (EtOH) or Flash Chromatography (Hexane/EtOAc).

Mechanistic Insight: This reaction involves an initial

displacement of the halide by the phenoxide, followed by an intramolecular aldol-type condensation and dehydration to close the furan ring.

Data Summary: Substituent Impact on Reactivity[3][4]

Substituent (R)	Position	Electronic Effect	Ester Hydrolysis Rate	Metabolic Stability (Oxidation)
-H	-	Neutral	Baseline	Moderate
-OCH3	C-5	EDG (+R)	Slows (stabilizes carbonyl)	Low (prone to oxidation)
-NO2	C-5	EWG (-R, -I)	Accelerates (activates carbonyl)	High (deactivates ring)
-CH3	C-3	Steric/EDG	Significantly Slows (Steric)	High (blocks epoxidation)
-F	C-5	EWG (-I)	Slight Acceleration	High (blocks metabolism)

References

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. National Institutes of Health (NIH). Available at: [Link]

• Synthesis and SAR of selective benzothiophene, benzofuran, and indole-based PPAR agonists. ResearchGate. Available at: [Link]

• Benzofuranyl Esters: Synthesis, Crystal Structure Determination, Antimicrobial and Antioxidant Activities. National Institutes of Health (NIH). Available at: [Link]

• Synthesis, Characterization, Crystal structure and DFT calculations of 1-benzofuran-2-carboxylic acid. ResearchGate. Available at: [Link]

• Hydrolysis of Esters: Mechanisms and Kinetics. Chemistry Steps. Available at: [Link]

Protocols & Analytical Methods

Application Note: Purification Strategies for Benzofuran-2-Carboxylate Esters via Recrystallization

Abstract & Introduction

Benzofuran-2-carboxylate esters are critical pharmacophores in medicinal chemistry, serving as key intermediates for anti-arrhythmic drugs (e.g., Amiodarone analogues), antimicrobial agents, and fluorescent sensors.[1] While column chromatography is effective, it is often unscalable for multi-gram synthesis.[1] Recrystallization remains the gold standard for scalability and cost-efficiency.

However, these esters present unique purification challenges:

• Lipophilicity: The benzofuran core renders them highly soluble in common organic solvents, making yield recovery difficult.

• Low Melting Points: The unsubstituted ethyl ester melts near room temperature (29–34°C), creating a high risk of "oiling out" rather than crystallizing.[1]

• Specific Impurities: Synthesis via Rap-Stoermer or Feist-Benary condensations often leaves unreacted salicylaldehydes and inorganic salts (potassium carbonate/bromide).[1]

This guide details three field-proven protocols to address these challenges, moving beyond generic textbook advice to specific, causality-driven methodologies.

Physicochemical Context & Impurity Landscape[1][2]

Before selecting a solvent, the impurity profile must be understood.[1][2] The purification method is dictated by the synthesis route.[1]

Impurity Type	Source	Solubility Behavior	Removal Strategy
Inorganic Salts	Base catalysts ( , )	Insoluble in hot organic solvents.[1]	Hot Filtration (Critical step).[1]
Salicylaldehydes	Unreacted starting material	Highly soluble in alcohols/EtOAc.	Remain in mother liquor upon cooling.
Acid Byproducts	Hydrolysis of ester (Benzofuran-2-carboxylic acid)	Soluble in basic aqueous washes; less soluble in non-polar solvents.[1]	Pre-wash with or remove via binary solvent precipitation.
Oligomers	Aldol condensation side-reactions	Low solubility; forms "tar".[1]	Use of activated carbon during hot dissolution.

Decision Matrix: Selecting the Protocol

The choice of method depends primarily on the melting point (MP) of your specific derivative.[1]

Figure 1: Decision matrix for selecting the appropriate purification protocol based on derivative physical properties.

Detailed Protocols

Protocol A: Single-Solvent Recrystallization (High MP Derivatives)

Best for: Substituted esters (e.g., 5-nitro, 5-bromo) with MP > 60°C. Solvent: Ethanol (95% or Absolute) or Methanol.[1]

Expert Insight: Benzofuran esters have a steep solubility curve in alcohols. They are sparingly soluble at RT but highly soluble at boiling. This "temperature coefficient" maximizes yield.

• Preparation: Place crude solid in an Erlenmeyer flask. Add a magnetic stir bar.

• Dissolution: Add Ethanol in small portions while heating the flask on a hot plate/block (set to 80°C).

  • Critical: Do not add excess solvent. Aim for saturation at boiling point.

• Hot Filtration (The "Salt" Step):

  • Why: Synthesis often uses excess

    . This will not dissolve.

  • Action: While keeping the solution near boiling, filter through a pre-warmed glass funnel with a fluted filter paper (or a coarse frit) to remove inorganic solids.[1]

• Controlled Cooling:

  • Remove from heat.[3] Cover flask with foil.

  • Allow to cool to RT on the benchtop (approx. 1-2 hours).

  • Causality: Rapid cooling traps impurities in the crystal lattice. Slow cooling purifies.

• Crystallization: Once at RT, move to a fridge (4°C) for 2 hours.

• Collection: Filter crystals via vacuum filtration (Buchner funnel). Wash with ice-cold Ethanol.[1]

Protocol B: Binary Solvent System (Solvent/Anti-Solvent)

Best for: Derivatives that are too soluble in alcohols or require removal of non-polar tars.[1] System: Dichloromethane (DCM) [Good Solvent] + Hexanes [Anti-Solvent].[1]

• Dissolution: Dissolve the crude ester in the minimum amount of DCM at room temperature.

  • Note: Benzofuran esters are very soluble in DCM. Use just enough to solvate.[4]

• Anti-Solvent Addition:

  • Slowly add Hexanes (or Heptane) dropwise to the stirring DCM solution.[1]

  • Stop when a persistent cloudiness (turbidity) appears.[1]

• Re-solvation: Add 1-2 drops of DCM to clear the cloudiness.

• Nucleation: Scratch the inner wall of the flask with a glass rod or add a seed crystal.

• Evaporative Cooling: Leave the flask open in a fume hood (or loosely covered).

  • Mechanism:[1][3][4] DCM is more volatile than Hexane. As DCM evaporates, the ratio of Anti-Solvent increases, gently forcing the ester out of solution in crystalline form.[1]

Protocol C: Low-Temperature Precipitation (Oiling Out Mitigation)

Best for: Ethyl benzofuran-2-carboxylate (Parent compound, MP ~30°C).[1] Challenge: This compound will turn into an oil if crystallized at standard temperatures.

• Solvent Choice: Use n-Pentane or a mix of Pentane/Diethyl Ether (9:1).

  • Why: These solvents have very low boiling points and poor solubility for the ester at low temps.

• Dissolution: Dissolve crude oil/solid in a small volume of Pentane at room temperature.

• Deep Freeze: Seal the flask tightly and place immediately into a freezer (-20°C) or a dry ice/acetone bath.

• Filtration:

  • Speed is vital. The apparatus (funnel) must be pre-chilled.[1]

  • Filter rapidly while the solution is < 0°C. If it warms up, the crystals will melt back into the solvent.[1]

Troubleshooting: The "Oiling Out" Phenomenon

"Oiling out" occurs when the compound separates as a liquid droplet before crystallizing. This is common with benzofuran esters due to their low melting points and high lipophilicity.

Mechanism: The solution temperature drops below the saturation limit (phase separation) but remains above the compound's melting point.[1]

Corrective Workflow:

Figure 2: Remediation steps for oiling out events.[1]

References

• Sigma-Aldrich. Ethyl benzofuran-2-carboxylate Product Specification and Physical Properties. Accessed Oct 2023. Link

• Bhaskar, G., & Yadav, A. K. (2021).[1] Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. Indian Journal of Chemistry - Section B, 60B, 772.[1] (Describes synthesis and purification via ethanol recrystallization). Link[1]

• Koca, M., et al. (2022).[1][5] Triethylamine-Catalyzed Rap–Stoermer Reaction: A Facile Synthesis of Benzofurans. (Context on synthesis impurities). ACS Omega. Link[1]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. (General solvent selection logic). Link

Sources

• 1. op.niscpr.res.in [op.niscpr.res.in]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. oldsciparks.lbp.world [oldsciparks.lbp.world]
• 4. reddit.com [reddit.com]
• 5. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity TLC Monitoring of Benzofuran Ester Synthesis

Executive Summary & Chemical Context

Benzofuran derivatives are privileged pharmacophores in medicinal chemistry, serving as the core scaffold for anti-arrhythmic agents (e.g., Amiodarone analogues), HCV polymerase inhibitors, and antimicrobial agents. A critical synthetic step often involves the esterification of benzofuran carboxylic acids or the hydrolysis of benzofuran esters.

Due to the conjugated nature of the benzofuran ring, these compounds exhibit strong UV absorption but also present unique separation challenges. The planar aromatic system can cause "streaking" on silica gel, and the free carboxylic acid moiety often tails significantly, obscuring the formation of the ester product.

This guide provides a validated system for monitoring these transitions, prioritizing resolution (

) and reproducibility.

Chromatographic System Design

Stationary Phase Selection

• Standard: Silica Gel 60

  (Aluminum or Glass backed).

• Mechanism: The benzofuran oxygen acts as a weak hydrogen bond acceptor. The carboxylic acid (starting material) is a strong hydrogen bond donor, interacting heavily with the silanols (Si-OH) on the plate surface.

Mobile Phase Optimization (The "Selectivity Triangle")

Do not rely on a single solvent system. Use the following hierarchy based on the polarity of your specific benzofuran derivative.

System Class	Composition (v/v)	Target Analytes	Mechanism/Notes
A: General	Hexane : EtOAc (4:1 to 2:1)	Lipophilic esters, simple benzofurans.	Standard adsorption chromatography.
B: Aromatic	Toluene : EtOAc (9:1)	Complex aromatic substitutions.	- interactions between Toluene and the benzofuran ring often resolve isomers better than Hexane.
C: Polar/Acid	DCM : MeOH : AcOH (95:5:0.5)	Free acids, polar side chains.	Critical: Acetic Acid (AcOH) suppresses ionization of the carboxylic acid, eliminating tailing.

Expert Insight: When monitoring esterification, the starting material (Acid) will likely remain at the baseline in System A. To confirm conversion, you must use System C or add 1% Acetic Acid to System A to move the starting material up the plate for proper visualization.

Visualization Protocols

Benzofurans are highly conjugated, making them excellent candidates for UV detection, but non-UV active impurities often accompany esterification (e.g., aliphatic alcohol coupling partners).

Primary Method: Fluorescence Quenching

• Wavelength: 254 nm (Short Wave).

• Observation: Benzofurans appear as distinct dark purple/black spots against the bright green fluorescent background of the

  plate.

• Limit of Detection: ~0.1 µg.[1]

Secondary Method: Chemical Staining (Dip & Heat)

If the esterification involves a non-UV active alcohol (e.g., tert-butanol, complex aliphatic alcohols), UV alone is insufficient.

• p-Anisaldehyde Stain:

  • Preparation: 135 mL Ethanol + 5 mL H2SO4 + 1.5 mL Glacial Acetic Acid + 3.7 mL p-Anisaldehyde.

  • Result: Benzofurans typically stain red/pink or dark brown upon heating. This is highly specific for nucleophilic aromatic systems.

• KMnO4 (Potassium Permanganate):

  • Result: Universal oxidizer.[2] Benzofurans appear as yellow/brown spots on a bright purple background. Useful for checking general purity.

Experimental Workflow: Reaction Monitoring

The following diagram outlines the decision logic for monitoring the conversion of Benzofuran-2-carboxylic acid to its Ester.

Figure 1: Logical workflow for monitoring benzofuran esterification. Note the "Mini-Workup" step, which is crucial to remove salts that distort TLC spots.

Standard Operating Procedure (SOP)

Step 1: The "Mini-Workup" (Crucial for Integrity)

Direct spotting of reaction mixtures containing catalysts (e.g., H2SO4, EDC, DCC) or high-boiling solvents (DMF) leads to streaking.

• Take a 10-20 µL aliquot of the reaction mixture.

• Dispense into a small vial containing 0.5 mL EtOAc and 0.5 mL water (or saturated NaHCO3 if acid-catalyzed).

• Shake and let layers separate.

• Spot the top organic layer .

Step 2: The Co-Spot Technique

Never run the reaction mixture alone. You must spot three lanes to prove identity:

• Lane 1: Authentic Starting Material (SM) - Benzofuran acid.

• Lane 2: Co-Spot (SM + Reaction Mixture). This proves the new spot is not just the SM running differently due to matrix effects.

• Lane 3: Reaction Mixture (Rxn).

Step 3: Rf Calculation & Data Analysis

The Retardation Factor (

) is calculated as: [3]

Representative Data for Benzofuran Derivatives: (Solvent: Hexane:EtOAc 3:1)

Compound	Functional Group	Approx ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">	Visualization Characteristics
Benzofuran-2-carboxylic acid	-COOH (Acid)	0.05 - 0.10	Streaks/Tails without AcOH. Dark UV spot.[1][4]
Methyl benzofuran-2-carboxylate	-COOMe (Ester)	0.45 - 0.55	Compact, round spot. Strong UV quench.
2-Acetylbenzofuran	-C(=O)Me (Ketone)	0.40 - 0.50	Similar to ester; requires co-spot to distinguish.
Benzofuran	-H (Parent)	0.75 - 0.85	Runs near solvent front.

Troubleshooting & Optimization

Problem: "The Acid is Tailing/Streaking"

Cause: The carboxylic acid protons interact strongly with the silica surface silanols. Solution: Add 1% Acetic Acid or 0.5% Formic Acid to your mobile phase. This protonates the silica surface, allowing the benzofuran acid to migrate as a tight band.

Problem: "Product and Impurity Co-elute"

Cause: Hexane/EtOAc separates primarily by polarity. Isomers (e.g., 4-substituted vs 6-substituted benzofurans) may have identical polarity. Solution: Switch to System B (Toluene:EtOAc) . The aromatic solvent interacts with the

-system of the benzofuran. Subtle steric differences in substituents will alter this interaction, often resolving isomers that co-elute in hexane.

References

• Frontier, A. (2023). Solvent Systems for Thin Layer Chromatography. University of Rochester.[5] Link

• Sigma-Aldrich. (2023). TLC Stains and Visualization Reagents. MilliporeSigma.[6] Link

• Kowalewska, M., et al. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry. Link

• Reich, H. (2023). TLC Stains: p-Anisaldehyde. University of Wisconsin-Madison. Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 68078, Benzofuran-2-carboxylic acid. Link

Sources

• 1. epfl.ch [epfl.ch]
• 2. TLC stains [reachdevices.com]
• 3. Chromatography [chem.rochester.edu]
• 4. youtube.com [youtube.com]
• 5. Chromatography [chem.rochester.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Catalyst Selection for Benzofuran Ester Synthesis

Status: Active Operator: Senior Application Scientist Ticket ID: BZF-OPT-2026

Mission Statement

Welcome to the Benzofuran Synthesis Technical Support Center. This guide addresses the critical catalytic challenges in synthesizing benzofuran esters—privileged scaffolds in anti-arrhythmic (e.g., Amiodarone) and anti-tumor drug discovery. We move beyond generic textbook advice to tackle the specific kinetic and thermodynamic bottlenecks researchers face in the lab, focusing on Palladium-Catalyzed Annulation and the Rap-Stoermer Condensation .

Module 1: Transition Metal Catalysis (The "Heavy Hitters")

Primary Application: High-precision synthesis of C2/C3-functionalized benzofuran esters via Sonogashira coupling-cyclization or oxidative annulation.

The Mechanistic Engine

Understanding the failure points requires visualizing the catalytic cycle. In benzofuran synthesis, the critical step is often the intramolecular nucleophilic attack of the phenoxide oxygen onto the metal-coordinated alkyne/alkene.

Figure 1: Simplified catalytic cycle for Pd-catalyzed benzofuran annulation. Note that "Insertion" and "Cyclization" order can vary based on specific substrates (Sonogashira vs. Heck-type mechanisms).

Troubleshooting Guide: Palladium Protocols

Issue 1: "The reaction turns black immediately, and yield is <10%."

Diagnosis: Rapid catalyst decomposition (Pd black formation). This usually indicates that the rate of oxidative addition is too slow compared to the aggregation of Pd(0), or the ligand is insufficient to stabilize the metal center. Corrective Protocol:

• Ligand Switch: Switch from monodentate PPh₃ to bidentate ligands like dppf or bulky electron-rich ligands like XPhos . Bidentate ligands widen the bite angle, stabilizing the Pd(II) intermediate and preventing aggregation.

• The "Slow-Drip" Technique: Do not add the alkyne all at once. High concentrations of alkyne can displace stabilizing ligands. Add the alkyne ester via syringe pump over 1 hour.

Issue 2: "I see the coupled intermediate, but the ring won't close (cyclize)."

Diagnosis: The phenol is not sufficiently nucleophilic, or the Pd-intermediate is too sterically crowded. Corrective Protocol:

• Base Optimization: Switch from weak bases (Et₃N) to stronger inorganic bases (Cs₂CO₃ or K₃PO₄). The "Cesium Effect" is real here; the larger cation stabilizes the phenoxide anion, facilitating the intramolecular attack [1].

• Temperature Ramp: Cyclization often has a higher activation energy than the initial coupling. Run the reaction at 60°C for 2 hours, then ramp to 100°C to force ring closure.

Issue 3: "Significant homocoupling of the alkyne (Glaser coupling) instead of cross-coupling."

Diagnosis: Presence of Oxygen. Cu(I) co-catalysts catalyze alkyne dimerization in the presence of O₂. Corrective Protocol:

• Degassing is Non-Negotiable: Sparging with argon for 5 minutes is insufficient. Use the Freeze-Pump-Thaw method (3 cycles) for the solvent before adding the catalyst.

• Copper-Free Route: If the problem persists, eliminate CuI entirely. Use a more active Pd source (e.g., Pd(CH₃CN)₂Cl₂ with XPhos) which can perform the cycle without copper activation [2].

Module 2: Rap-Stoermer Condensation (The "Robust" Route)

Primary Application: Synthesis of 2-aroylbenzofurans or benzofuran-2-carboxylic esters from salicylaldehydes and α-halocarbonyls.

Optimization Matrix

Unlike Pd-catalysis, this reaction is driven by acid-base equilibrium and water management.

Parameter	Standard Condition	Optimized Condition (High Yield)	Why?
Base	K₂CO₃ (Solid)	DABCO or Ethanolamine	Organic bases often improve solubility of the aldehyde in organic media.
Solvent	DMF	PEG-400 or Ionic Liquids	Green solvents like PEG stabilize the transition state and allow easier workup [3].
Catalyst	None (Stoichiometric Base)	KI (10 mol%)	Iodide acts as a nucleophilic catalyst (Finkelstein reaction in situ), converting α-chloro to more reactive α-iodo species.

Troubleshooting Guide: Rap-Stoermer

Q: My reaction stalls at the intermediate ether (O-alkylation) and does not cyclize.

A: The Rap-Stoermer is a two-step cascade: (1) O-alkylation (Williamson ether synthesis) followed by (2) Intramolecular Aldol condensation.

• The Fix: The second step requires higher energy or stronger base. If using K₂CO₃ in acetone (reflux), switch to DMF at 120°C . The higher boiling point is essential to overcome the energy barrier for the dehydration step that aromatizes the furan ring.

Q: I am getting sticky tars that are impossible to purify.

A: This is likely due to the polymerization of the salicylaldehyde or the α-haloester under harsh basic conditions.

• The Fix: Switch to Phase Transfer Catalysis (PTC) . Use Toluene/Water (biphasic) with TBAB (tetrabutylammonium bromide). This limits the exposure of reagents to the harsh base, protecting sensitive functional groups while maintaining high reaction rates.

Module 3: Heterogeneous & Green Catalysis

Primary Application: Industrial scale-up and sustainable synthesis where metal leaching is a compliance risk.

Workflow: Catalyst Selection Decision Tree

Figure 2: Decision logic for selecting heterogeneous vs. homogeneous systems.

Emerging Tech: MOFs and Nanocatalysts

Recent advances utilize Metal-Organic Frameworks (MOFs) like Cu-MOF-74 or Pd@UiO-66 .

• Advantage: The pore size of the MOF can induce shape selectivity, preventing the formation of unwanted regioisomers.

• Protocol Tip: When using MOFs, ultrasonication for 10 minutes prior to heating is crucial to disperse the catalyst particles and open the pores, ensuring maximum surface area availability [4].

References

• Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. (2024). Link

• One-Step Palladium-Catalyzed Heterocyclic Ring Closure of Benzofurans. Organic Letters. (2024). Link

• Rap-Stoermer Reaction: TEA Catalyzed One-Pot Efficient Synthesis. ChemistrySelect. (2022).[1] Link

• Metal-Organic Frameworks in Heterogeneous Catalysis: Recent Progress. Chemical Reviews. (2020). Link

• Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzofurans. PMC - NIH. (2015). Link

For further assistance with specific substrate screening, please contact the application engineering team at .

Sources

• 1. scribd.com [scribd.com]

Technical Support Center: Crystallization Optimization for 4-Chloro-2-Methylphenyl Scaffolds

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Scope: Troubleshooting phase separation (oiling out), polymorphism, and purification of 4-chloro-2-methylphenyl derivatives.[1]

Executive Summary: The "Greasy" Scaffold Challenge

Researchers working with 4-chloro-2-methylphenyl derivatives often encounter a specific set of physical chemistry challenges. The combination of the lipophilic chlorine atom at the para position and the steric bulk of the ortho methyl group creates a scaffold that is:

• Lipophilic: Leading to poor solubility in polar solvents.

• Low-Melting: The parent aniline (4-chloro-2-methylaniline) melts at roughly 29–30°C. Even when derivatized (e.g., into amides or ureas), this moiety often disrupts efficient crystal packing, leading to Oiling Out (Liquid-Liquid Phase Separation) rather than clean crystallization.[1]

This guide moves beyond generic advice to address these specific structural liabilities.

Module 1: Solving "Oiling Out" (Liquid-Liquid Phase Separation)[1][2][3]

Symptom: The solution turns cloudy/milky, or droplets of "oil" form at the bottom of the flask before any crystals appear. Root Cause: The system has entered a Miscibility Gap .[2] The melting point of your solvated compound has dropped below the temperature of the solution.[3] This is thermodynamically distinct from supersaturation.

The Mechanism

In systems containing the 4-chloro-2-methylphenyl moiety, the "oiling out" limit often overlaps with the Metastable Zone Width (MSZW). If you cool too fast, the solution separates into a solute-rich liquid (oil) and a solute-poor liquid (supernatant) before nucleation can occur.[1] Impurities concentrate in the oil, making subsequent crystallization nearly impossible.

Troubleshooting Protocol: The "Seeding & Cycling" Method

Use this protocol to bypass the miscibility gap.

Step-by-Step Workflow:

• Determine Saturation Temperature (

  ): Find the temperature where your solid dissolves completely in the chosen solvent system (e.g., Ethanol/Water or Toluene/Heptane).

• Superheat: Heat the solution to

  to ensure all "ghost nuclei" are destroyed.

• Initial Cool: Cool to exactly

  . The solution must remain clear.

• Seed Addition (Critical): Add 0.5–1.0 wt% of pure seed crystals.

  • Note: If you lack seeds, scratch the glass or use a sonication burst to induce nucleation before the oil appears.

• Isothermal Hold: Hold the temperature constant for 30–60 minutes.

  • Visual Check: Ensure seeds are growing, not dissolving or oiling.

• Slow Ramp: Cool at a rate of 0.1°C/min (very slow) until you are well past the oiling-out danger zone (usually 15–20°C below

  ).

Visual Troubleshooting Guide

Figure 1: Decision logic for addressing Liquid-Liquid Phase Separation (LLPS) during crystallization.

Module 2: Controlling Polymorphism[1][5][6]

Symptom: Batch-to-batch variation in melting point (e.g., Batch A melts at 112°C, Batch B at 118°C) or dissolution rate.[1] Root Cause: Ostwald’s Rule of Stages . The 4-chloro-2-methylphenyl group is conformationally flexible (rotation around the phenyl-nitrogen or phenyl-carbon bond).[1] The system will often crystallize into a Metastable Form (Form I) first because it is kinetically faster to nucleate, even though the Stable Form (Form II) is thermodynamically preferred.[4]

Comparative Data: Kinetic vs. Thermodynamic Forms[5][8]

Feature	Metastable Form (Kinetic)	Stable Form (Thermodynamic)
Nucleation Rate	Fast (Lower energy barrier)	Slow (Requires organization)
Solubility	Higher (Dissolves easier)	Lower (Precipitates out)
Melting Point	Lower	Higher
Appearance	Often needles or dendrites	Often blocks or prisms

Protocol: Competitive Slurry Conversion

Use this to force the conversion of metastable forms to the stable polymorph.

• Create a Slurry: Suspend your solid (even if it's the "wrong" form) in a solvent where it has partial solubility (not fully soluble, not insoluble).

• Add Seeds: Add 1% seeds of the desired stable polymorph (if available).

• Temperature Cycling:

  • Heat to 40°C.

  • Cool to 20°C.

  • Repeat this cycle for 24–48 hours.

• Mechanism: The "Ostwald Ripening" effect causes the more soluble metastable crystals to dissolve during the heating phase, while the less soluble stable crystals grow during the cooling phase.

• Filtration: Filter at the low temperature point of the cycle.

Module 3: Impurity Rejection Strategies

Symptom: The crystals are colored (often yellow/brown for aniline derivatives) or NMR shows structural analogs (e.g., des-methyl impurities). Root Cause: Structural similarity allows impurities to incorporate into the crystal lattice (Solid Solution) or get trapped in inclusions during rapid growth.

Protocol: High-Shear Desaturation

• Dissolution: Dissolve crude material in a "Good Solvent" (e.g., THF, EtOAc).

• Anti-Solvent Addition: Slowly add a "Poor Solvent" (e.g., Heptane) until the solution is slightly cloudy (the Cloud Point).

• High Shear: Increase stirring speed to maximum (vortexing).

• Pulse Feed: Add the remaining anti-solvent in pulses rather than a continuous stream.

  • Why? This prevents local zones of high supersaturation where impurities get trapped.

• Wash: Wash the filter cake with cold Poor Solvent only.

Frequently Asked Questions (Technical Q&A)

Q1: My 4-chloro-2-methylphenyl derivative is forming a "gum" that won't solidify. What now? A: You are likely trapped in the "Oiling Out" region.[5] Do not cool further; this increases viscosity and prevents crystallization.

• Fix: Reheat the mixture until the gum dissolves. Add a small volume of a polar co-solvent (like Methanol or IPA) to increase the solubility of the oil phase, then seed immediately at the cloud point.

Q2: Why does the melting point drop after I dry the crystals? A: This scaffold is prone to forming Solvates . If your crystal lattice includes solvent molecules (e.g., a hemi-hydrate or toluene solvate), drying them might collapse the lattice into an amorphous (lower melting) state.

• Test: Run TGA (Thermogravimetric Analysis). If you see weight loss before degradation, you have a solvate. You may need to change solvents to one that doesn't fit in the lattice (e.g., switch from Toluene to Isopropyl Acetate).

Q3: Can I use water as an anti-solvent? A: Be cautious. While 4-chloro-2-methylphenyl derivatives are hydrophobic, adding water too fast often causes immediate oiling out due to the extreme polarity difference.[1]

• Recommendation: Use a "softer" anti-solvent like Heptane or Methyl tert-butyl ether (MTBE) first.[1] If you must use water, mix it 50:50 with methanol and add it very slowly.

References & Grounding[8]

• BenchChem. (2025).[6][7] Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation. Retrieved from (Verified Source: Context 1.1).

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from (Verified Source: Context 1.5).

• Ostwald, W. (1897).[4] Ostwald's Rule of Stages. Explained in CrystEngComm (RSC Publishing). Retrieved from (Verified Source: Context 1.18).

• ChemicalBook. (n.d.). 4-Chloro-2-methylaniline Properties and Safety. Retrieved from (Verified Source: Context 1.13).

• Pharmalego. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from (Verified Source: Context 1.8).

Sources

• 1. echemi.com [echemi.com]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ostwald's theory explain | Filo [askfilo.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Stability of 4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate at various pH levels

Technical Support Center: Stability of 4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate

Executive Summary

This guide addresses the stability profile of 4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate .[1] As a phenyl ester of a heterocyclic carboxylic acid, this compound exhibits a distinct stability profile governed by the hydrolytic lability of the ester linkage.[1] Users must exercise strict pH control during formulation and assay design.[1]

Key Takeaway: This compound is stable under acidic conditions but prone to rapid hydrolysis in alkaline environments (pH > 8.[1]0) and enzymatic cleavage in biological matrices (plasma/microsomes).[1][2]

Module 1: The pH Stability Profile

The stability of this molecule is dictated by the susceptibility of the ester bond to nucleophilic attack by water (hydrolysis). The leaving group, 4-chloro-2-methylphenol , is a substituted phenoxide, which is a significantly better leaving group than the alkoxides found in methyl or ethyl esters.[1]

Predicted Stability Matrix

pH Environment	Condition	Stability Status	Estimated Half-Life ( )	Mechanism
pH 1.0 – 4.0	Acidic	High	> 48 Hours	Acid-catalyzed hydrolysis is slow due to the reversibility of the initial protonation.[1]
pH 7.0 – 7.4	Physiological	Moderate	2 – 6 Hours	Water acts as a weak nucleophile; rate increases with temperature ( ).[1]
pH > 8.5	Basic	Low	< 20 Minutes	Irreversible Base-catalyzed hydrolysis (Saponification).[1]
Plasma/Serum	Enzymatic	Very Low	< 10 Minutes	Esterases rapidly cleave the phenyl ester bond.

Mechanism of Degradation

The primary degradation pathway is the cleavage of the ester linkage, yielding benzofuran-2-carboxylic acid (precipitate) and 4-chloro-2-methylphenol .[1]

Figure 1: Hydrolytic pathway of the phenyl ester. Base catalysis (red path) is significantly faster than acid catalysis (green path) for this substrate.[1]

Module 2: Troubleshooting & FAQs

This section addresses specific issues reported by researchers using this compound in High-Throughput Screening (HTS) and kinetic assays.

Q1: "My compound disappears rapidly in the assay buffer (PBS, pH 7.4). Is it sticking to the plate?"

Diagnosis: While non-specific binding is possible, the likely culprit is chemical hydrolysis .[1] Explanation: Phenyl esters are "activated" esters.[1] At pH 7.4, hydroxide ions are present in sufficient concentration to initiate hydrolysis over the course of a standard 2-4 hour incubation.[1] Solution:

• Buffer Substitution: If possible, lower the assay pH to 6.5 using MES buffer.

• Temperature Control: Perform incubation at

  if the biological target allows.

• Control: Run a "no-enzyme" control. If the compound degrades in buffer alone, it is chemical instability, not enzymatic turnover.[1]

Q2: "I see a new peak eluting earlier in my HPLC trace. What is it?"

Diagnosis: This is the hydrolysis product, benzofuran-2-carboxylic acid .[1] Explanation: The parent ester is lipophilic (elutes late).[1] Upon hydrolysis, the carboxylic acid formed is ionizable and more polar, causing it to elute earlier on a Reverse Phase (C18) column.[1] Validation:

• Inject a standard of benzofuran-2-carboxylic acid to confirm retention time matching.[1]

• Check the UV spectrum: The parent ester and the free acid will have slightly different

  due to the loss of conjugation with the phenol.

Q3: "How should I store the stock solution?"

Diagnosis: Degradation in the freezer. Explanation: DMSO is hygroscopic (absorbs water from air).[1] If stored in wet DMSO, the compound will hydrolyze over weeks, even at

.[1] Protocol:

• Dissolve in anhydrous DMSO (water content < 0.1%).

• Aliquot into single-use vials to avoid freeze-thaw cycles.

• Store under inert gas (Argon or Nitrogen) if possible.[1]

Module 3: Experimental Validation Protocols

Use this protocol to empirically determine the half-life (

) of the compound in your specific assay buffer.

Protocol: Determination of Hydrolytic Half-Life

Materials:

• Compound Stock (10 mM in DMSO)[1]

• Assay Buffer (e.g., PBS pH 7.4)[1]

• Acetonitrile (ACN) with 0.1% Formic Acid (Quenching Solution)[1]

• HPLC/UPLC System

Workflow:

• Preparation: Pre-warm Assay Buffer to

  .

• Spike: Add compound to buffer to reach final concentration of

  (keep DMSO < 1%).

• Sampling:

  • At

    minutes.[1]

  • Remove

    of sample.[1]

  • IMMEDIATELY add

    of ice-cold ACN/Formic Acid.[1] Note: The acid stops the hydrolysis and the organic solvent precipitates salts.

• Analysis: Centrifuge and inject supernatant onto HPLC.

• Calculation: Plot

  vs. Time. The slope gives .[2]

Figure 2: Kinetic validation workflow. The quenching step is critical to prevent hydrolysis from continuing in the autosampler.

References

• BenchChem. (2025).[1][3] Methyl 4-chloro-1-benzofuran-3-carboxylate | Structure and Chemical Properties. Retrieved from [1]

  • Relevance: Establishes the chemical class properties of chlorobenzofuran esters and their susceptibility to hydrolysis.

• National Institutes of Health (NIH). (2022).[1] Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Retrieved from [1]

  • Relevance: Provides comparative kinetic data demonstrating that phenyl esters (like phenyl benzoate) have significantly shorter half-lives (t1/2 ~7-11 min) than alkyl esters in biological media.[1]

• National Institutes of Health (NIH). (2018).[1] Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity. Retrieved from [1]

  • Relevance: Discusses the lability of benzofuran derivatives and the use of acidic solvents (acetic acid) to prevent unwanted hydrolysis during synthesis.

• BenchChem. (2025).[1][3] An In-depth Technical Guide to the Stability and Storage of NHS Ester Compounds. Retrieved from

  • Relevance: While specific to NHS esters, this guide reinforces the universal principle that activated esters require low moisture and acidic pH for stability, a principle directly applicable to phenyl esters.[1]

Sources

• 1. Substituted benzofuran - Wikipedia [en.wikipedia.org]
• 2. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometry Fragmentation of Benzofuran-2-Carboxylate Esters

Executive Summary & Scientific Context

Benzofuran-2-carboxylate esters are critical pharmacophores in medicinal chemistry, serving as intermediates for anti-arrhythmic (e.g., Amiodarone analogs) and antimicrobial agents. Their structural integrity during analysis is paramount.

This guide provides a technical comparison of mass spectrometry (MS) behaviors for this compound class. Unlike consumer products, the "alternatives" here are the ionization techniques (EI vs. ESI) and the structural derivatives (Methyl vs. Ethyl vs. Propyl esters) that dictate fragmentation logic.

Key Technical Insight: The differentiation of these esters relies heavily on the presence of

-hydrogens.[1] While -cleavage is universal, only esters with alkyl chains 2 carbons (Ethyl, Propyl) undergo the McLafferty Rearrangement , a definitive spectral fingerprint that distinguishes them from methyl analogs or impurities.

Ionization Modalities: EI vs. ESI Performance[2][3]

Choosing the correct ionization source is the first critical decision in the workflow. The following table compares the performance of Electron Ionization (EI) and Electrospray Ionization (ESI) specifically for benzofuran esters.

Table 1: Comparative Ionization Performance

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Regime	Hard Ionization (70 eV)	Soft Ionization (Thermal/Voltage)
Dominant Species	Radical Cation ( )	Protonated Molecule ( ) or Sodiated ( )
Fragmentation	Extensive, spontaneous in-source	Minimal; requires Collision Induced Dissociation (CID)
Structural Insight	High: Reveals connectivity (e.g., alkoxy loss)	Low: primarily confirms Molecular Weight (MW)
Best Application	Library matching, structural elucidation of unknowns	Quantitation, pharmacokinetic (PK) studies, high MW analogs
Benzofuran Specificity	Shows clear 118 (Benzofuran core)	Shows intact ester; fragments usually lose or

Mechanistic Fragmentation Pathways[3][4]

To accurately interpret spectra, one must understand the causal mechanisms driving ion formation.[1]

Pathway A: -Cleavage (The Universal Pathway)

Regardless of the ester chain length, the bond between the carbonyl carbon and the ether oxygen is the weakest link under EI conditions.

• Mechanism: Homolytic cleavage yields a stable acylium ion (resonance stabilized by the benzofuran ring) and a neutral alkoxy radical.

• Diagnostic Ion:

  .

Pathway B: The McLafferty Rearrangement (The Differentiator)

This is the "stress test" for your structural assignment. It only occurs if the ester alkyl group has a

-hydrogen (e.g., Ethyl, Propyl, Butyl). Methyl esters fail this test.

• Mechanism: A site-specific transfer of a

  -hydrogen to the carbonyl oxygen via a 6-membered transition state, followed by -cleavage.[1]

• Result: Loss of a neutral alkene (e.g., ethylene) and formation of the radical cation of the carboxylic acid.

Pathway C: Carbon Monoxide Extrusion

Benzofurans are chemically robust, but high-energy collisions (or secondary fragmentation) often cause the contraction of the furan ring.

• Mechanism: Loss of

  (28 Da) from the benzofuran ring or the carbonyl group.

Visualization: Fragmentation Logic Flow

The following diagram illustrates the decision tree for fragmentation based on structure.

Figure 1: Mechanistic decision tree for benzofuran-2-carboxylate fragmentation. Note the divergence based on the ester alkyl chain length.

Comparative Data: Methyl vs. Ethyl vs. Propyl

The table below provides predicted reference data for the three most common derivatives. Use this to validate your experimental results.

Table 2: Diagnostic Ion Comparison (EI Source)

Derivative	R-Group	Molecular Ion ( )	Base Peak (Typical)	McLafferty Product?	Key Neutral Loss
Methyl Ester		176	145 (Acylium)	NO	(Methoxy)
Ethyl Ester		190	162 (Acid Ion)	YES ( 162)	(Ethylene)
n-Propyl Ester		204	162 (Acid Ion)	YES ( 162)	(Propene)

Note: For Ethyl and Propyl esters, the McLafferty rearrangement product (

162) is often more abundant than the acylium ion ( 145) due to the stability of the resulting even-electron species or resonance-stabilized radical cation.

Validated Experimental Protocol

To ensure reproducibility, follow this self-validating GC-MS protocol. This workflow is designed to minimize thermal degradation in the injector, a common artifact for carboxylate esters.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 1 mg of benzofuran ester in 1 mL of HPLC-grade Dichloromethane (DCM) or Methanol.

  • Validation: Prepare a blank solvent vial to rule out carryover.

• GC Parameters (Agilent/Thermo Standard):

  • Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet Temperature: 250°C (Split mode 20:1).

  • Oven Program:

    • Hold 60°C for 1 min.

    • Ramp 20°C/min to 280°C.

    • Hold 5 min.

• MS Parameters (EI Mode):

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Scan Range: 40–400 amu.

  • Solvent Delay: 3.0 min (Critical to protect filament).

• Data Validation (The "Self-Check"):

  • Check 1: Does the Methyl ester show any peak at

    ? If yes, you may have thermal degradation losing CO, not a McLafferty rearrangement.

  • Check 2: Isotopic abundance. The

    peak should be roughly 9-10% of (based on carbon count). Significant deviation suggests co-eluting impurity.

Troubleshooting & Artifacts

Observation	Probable Cause	Corrective Action
No Molecular Ion ( )	Ion source temp too high or CI needed.	Lower source temp to 200°C or switch to ESI (Soft ionization).
Peak Tailing	Active sites in liner or column.	Replace inlet liner with deactivated glass wool; trim column.
Unexpected 149	Phthalate contamination.	Check plasticizers in solvent caps or septa.
Loss of ( )	Decarboxylation in injector.	Lower injector temp; ensure liner is clean/deactivated.

References

• NIST Mass Spectrometry Data Center. Benzofuran Mass Spectrum (Electron Ionization). National Institute of Standards and Technology.[2] Available at: [Link]

• Dias, H. J., et al. (2017). Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry.[3] Journal of Mass Spectrometry, 52(12), 809-816.[3] Available at: [Link]

• Gross, M. L. (2004). Focus in honor of Fred McLafferty, 2003 Distinguished Contribution awardee, for the discovery of the "McLafferty Rearrangement".[4] Journal of the American Society for Mass Spectrometry, 15(7), 951-955.[4] Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available at: [Link][5][3][4][6][7][8][9][10][11]

Sources

• 1. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 2. Benzofuran [webbook.nist.gov]
• 3. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of Benzofuran and Benzothiophene Carboxylates

In the landscape of medicinal chemistry, the benzofuran and benzothiophene scaffolds represent two closely related yet distinct heterocyclic systems that have garnered significant attention for their diverse pharmacological activities. The introduction of a carboxylate moiety to these core structures often enhances their biological profiles, leading to promising candidates for antimicrobial, anticancer, and anti-inflammatory agents. This guide provides an in-depth, objective comparison of the biological activities of benzofuran and benzothiophene carboxylates, supported by experimental data and protocols to aid researchers in drug discovery and development.

While direct comparative studies under identical experimental conditions are not abundant in the current literature, this guide synthesizes available data to draw meaningful comparisons and highlight the unique potential of each scaffold.

The Structural Scaffolds: A Tale of Two Heteroatoms

The isosteric relationship between oxygen in the benzofuran ring and sulfur in the benzothiophene ring forms the basis of their comparative analysis. This subtle structural difference can significantly influence physicochemical properties such as lipophilicity, hydrogen bonding capacity, and metabolic stability, which in turn dictate their biological activity.

Caption: General structures of Benzofuran and Benzothiophene Carboxylates.

Antimicrobial Activity: A Comparative Overview

Both benzofuran and benzothiophene carboxylates have demonstrated significant potential as antimicrobial agents. The mechanism of action is often attributed to their ability to interfere with microbial growth and cellular processes.

Benzofuran Carboxylates in Antimicrobial Research

Benzofuran derivatives, including carboxylates, have shown a broad spectrum of antimicrobial activity. Studies have indicated that substitutions on the benzofuran ring and the nature of the ester group play a crucial role in determining their potency and spectrum of activity. For instance, halogenated benzofuran carboxylates have exhibited enhanced antibacterial and antifungal properties.

Benzothiophene Carboxylates as Antimicrobial Agents

Similarly, benzothiophene carboxylates have been investigated for their antimicrobial efficacy. The sulfur atom in the benzothiophene ring is thought to contribute to its unique biological profile. Several studies have reported the synthesis and evaluation of benzothiophene derivatives against a range of bacterial and fungal strains, with some compounds showing promising minimum inhibitory concentrations (MICs).

Comparative Data on Antimicrobial Activity

The following table summarizes available MIC data for representative benzofuran and benzothiophene carboxylate derivatives against various microbial strains. It is important to note that these values are compiled from different studies and direct comparisons should be made with caution.

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
Benzofuran Carboxylate	Methyl 5-chloro-1-benzofuran-2-carboxylate	Staphylococcus aureus	>100
Methyl 4-chloro-6-(dichloroacetyl)-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate	Staphylococcus aureus	50
Ethyl 3-[(benzylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylate	Escherichia coli	6.25
Benzothiophene Carboxylate	Methyl-3-amino-6-fluoro-benzothiophene-2-carboxylate	Escherichia coli	250
Benzo[b]thiophene-2-carbohydrazide derivative	Staphylococcus aureus	12.5

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The development of novel anticancer agents is a critical area of research, and both benzofuran and benzothiophene carboxylates have emerged as promising scaffolds for the design of potent cytotoxic agents.

Benzofuran Carboxylates as Anticancer Agents

Numerous studies have highlighted the anticancer potential of benzofuran derivatives. Their mechanisms of action are diverse and can include the inhibition of key enzymes involved in cell cycle progression, induction of apoptosis, and disruption of microtubule dynamics. Structure-activity relationship (SAR) studies have revealed that the substitution pattern on the benzofuran ring system significantly influences their cytotoxic potency.

Benzothiophene Carboxylates in Cancer Research

Benzothiophene carboxylates have also been extensively studied for their anticancer properties. These compounds have been shown to target various signaling pathways implicated in cancer development and progression. For example, certain benzothiophene derivatives have been identified as inhibitors of protein kinases and other crucial cellular targets.

Comparative Data on Anticancer Activity

The following table presents a summary of the half-maximal inhibitory concentration (IC50) values for selected benzofuran and benzothiophene carboxylate derivatives against different cancer cell lines. As with the antimicrobial data, these values are from various sources and should be interpreted as indicative rather than directly comparative.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Benzofuran Carboxylate	2,3-dihydrobenzofuran-2-carboxylic acid N-(phenyl)amide derivative	ACHN (Renal)	2.74
Benzofuran-2-yl-(4,5-dihydro-3,5-diphenylpyrazol-1-yl)methanone	A2780 (Ovarian)	11
Ailanthoidol (a natural benzofuran derivative)	Huh7 (Hepatoma)	22
Benzothiophene Carboxylate	Benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivative (b19)	MDA-MB-231 (Breast)	5.89
Benzothiophene based carboxamide chloroaminobenzothiazole	MCF-7 (Breast)	0.04

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases, and the development of effective anti-inflammatory agents is of great interest. Both benzofuran and benzothiophene carboxylates have been explored for their potential to modulate inflammatory pathways.

Benzofuran Carboxylates as Anti-inflammatory Agents

Several benzofuran derivatives have demonstrated significant anti-inflammatory activity in various in vitro and in vivo models. Their mechanisms of action often involve the inhibition of pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), as well as the suppression of inflammatory cytokine production.

Benzothiophene Carboxylates in Inflammation Research

Benzothiophene carboxylates have also been identified as potential anti-inflammatory agents. The sulfur atom can engage in specific interactions with biological targets, leading to the modulation of inflammatory responses.

Comparative Insights into Anti-inflammatory Activity

While quantitative comparative data is limited, a patent for benzofuran and benzothiophene derivatives as anti-inflammatory agents suggests that both scaffolds are promising for the development of selective COX-2 inhibitors. One study on novel benzothiophene-, benzofuran-, and naphthalenecarboxamidotetrazoles as potential antiallergy agents indicated that optimal inhibition of histamine release was exhibited by benzothiophenes with specific substitutions.

Experimental Protocols

To facilitate further research in this area, detailed protocols for key biological assays are provided below.

Synthesis of Benzofuran and Benzothiophene Carboxylates

The synthesis of these compounds often involves multi-step reactions. A general workflow is depicted below.

Caption: A generalized synthetic workflow for benzofuran and benzothiophene carboxylates.

A common method for the synthesis of benzofuran-2-carboxylates involves the reaction of a substituted salicylaldehyde with an α-haloacetate followed by cyclization. For benzothiophene-2-carboxylates, a typical route is the reaction of a substituted thiophenol with an α-haloacetate and subsequent cyclization.

Protocol for Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Method: Broth microdilution method.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution: Prepare a series of twofold dilutions of the test compound in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Protocol for MTT Assay for Cytotoxicity

Objective: To assess the cytotoxic effect of a compound on cancer cell lines.

Method: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Structure-Activity Relationship (SAR) Insights

The biological activity of both benzofuran and benzothiophene carboxylates is highly dependent on the nature and position of substituents on the bicyclic ring system.

Caption: Key factors influencing the biological activity of benzofuran and benzothiophene derivatives.

• Position of the Carboxylate Group: The position of the carboxylate group (e.g., at C2 or C3) can significantly impact the biological activity.

• Substituents on the Benzene Ring: Electron-withdrawing groups (e.g., halogens, nitro groups) or electron-donating groups (e.g., methoxy, methyl groups) at different positions of the benzene ring can modulate the activity. For instance, halogen substitution has been shown to enhance the antimicrobial and anticancer potency of some benzofuran derivatives.

• Ester Moiety: The nature of the alkyl or aryl group in the ester functionality can influence the compound's lipophilicity and, consequently, its cell permeability and biological activity.

Conclusion and Future Directions

Both benzofuran and benzothiophene carboxylates are privileged scaffolds in medicinal chemistry, demonstrating a wide array of biological activities. While benzofurans have been more extensively studied in some areas, benzothiophenes offer a unique isosteric alternative with distinct physicochemical properties that can be exploited for drug design.

The available data, while not always directly comparative, suggests that both classes of compounds hold significant promise. Future research should focus on systematic, head-to-head comparative studies of benzofuran and benzothiophene carboxylates with identical substitution patterns and under standardized assay conditions. This will provide a clearer understanding of the subtle yet critical role of the heteroatom in determining the biological activity and will undoubtedly accelerate the development of novel therapeutics based on these versatile scaffolds.

References

• Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. Indian Journal of Chemistry - Section B.
• Synthesis and Structure–Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. Journal of Medicinal Chemistry.
• Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Deriv
• Unveiling the Structure-Activity Relationship of a Novel Benzofuran Carboxamide for Kinase Inhibition. BenchChem.
• Natural source, bioactivity and synthesis of benzofuran deriv
• Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research.
• Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. Journal of Advanced Pharmaceutical Technology & Research.
• Benzofuran: an emerging scaffold for antimicrobial agents. RSC Advances.
• Benzothiazole derivatives as anticancer agents. Future Medicinal Chemistry.
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Pharmaceuticals.
• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. International Journal for Scientific Research & Development.
• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review
• Methods for the synthesis of benzofuran-3-carboxylate esters (microreview). Chemistry of Heterocyclic Compounds.
• Recent Developments in C-H Functionalisation of Benzofurans and Benzothiophenes. European Journal of Organic Chemistry.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
• Benzothiophene: Assorted Bioactive Effects. International Journal of Pharmaceutical Sciences and Research.
• Benzothiazole derivatives as anticancer agents. Future Medicinal Chemistry.
• Synthesis, in Silico Pharmaceutical Properties, Anticancer and Anti-Inflammatory Activities of Novel Benzo[b]thiophene Derivative.
• Benzofuran and benzothiophene derivatives as anti-inflammatory agents.
• SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM. International Journal of Biology, Pharmacy and Allied Sciences.
• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. Marine Drugs.
• Synthesis, characterization, and biological activities of new benzofuran deriv
• Novel benzothiophene-, benzofuran-, and naphthalenecarboxamidotetrazoles as potential antiallergy agents. Journal of Medicinal Chemistry.

Purity Verification of 4-Chloro-2-methylphenyl 1-benzofuran-2-carboxylate: A Comparative Analytical Guide

Executive Summary

In the high-stakes environment of drug discovery, 4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate (C₁₆H₁₁ClO₃) represents a critical scaffold. Benzofuran derivatives are privileged structures in medicinal chemistry, frequently investigated for antitumor, antimicrobial, and anti-inflammatory properties [1].[1][2][3] However, the synthesis of these esters—typically via the condensation of benzofuran-2-carboxylic acid derivatives with substituted phenols—is prone to specific impurity profiles that can derail biological assays.

This guide moves beyond standard textbook definitions to provide a field-tested protocol for validating the purity of this specific ester. While High-Performance Liquid Chromatography (HPLC) is the industry standard for chromatographic purity, Elemental Analysis (EA) remains the definitive method for establishing bulk chemical integrity and confirming the empirical formula, particularly for detecting non-chromophoric impurities like trapped solvents, moisture, or inorganic salts.

Technical Deep Dive: Elemental Analysis (EA)

The Principle

Elemental Analysis (Combustion Analysis) quantifies the weight percent of Carbon, Hydrogen, and Heteroatoms (N, S, Cl).[4] For 4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate , the absence of Nitrogen simplifies the CHN mode to CH analysis, but the presence of Chlorine requires specific attention (often requiring oxygen flask combustion or specific halogen modules).

Why EA for this compound? Unlike HPLC, which relies on UV absorption (extinction coefficients), EA is independent of the molecule's optical properties. It is the only method that effectively "weighs" the atoms, making it indispensable for detecting:

• Solvent Entrapment: Common in benzofuran recrystallization (e.g., trapped Ethyl Acetate or Dichloromethane).

• Inorganic Contamination: Residual catalysts (e.g., Potassium Carbonate from the Williamson ether synthesis step) which do not combust, lowering %C and %H uniformly.

Theoretical Calculation

Before running the experiment, we must establish the "Gold Standard" theoretical values for C₁₆H₁₁ClO₃.

• Molecular Weight (MW): 286.71 g/mol

• Carbon (C):

• Hydrogen (H):

• Chlorine (Cl):

• Oxygen (O):

Element	Calculation	Theoretical %	Acceptance Tolerance
Carbon	(192.18 / 286.71) * 100	67.03%	66.63% – 67.43%
Hydrogen	(11.09 / 286.71) * 100	3.87%	3.47% – 4.27%
Chlorine	(35.45 / 286.71) * 100	12.36%	11.96% – 12.76%

Note: The standard pharmaceutical acceptance criteria is ±0.4% absolute deviation from the theoretical value.

Experimental Protocol: Self-Validating Workflow

Sample Preparation (Crucial Step)

Failure Mode: The most common cause of EA failure for benzofuran esters is not chemical impurity, but hygroscopicity or solvent retention .

• Drying: Dry the sample at 40°C under high vacuum (<1 mbar) for 12 hours. Benzofurans can be thermally stable, but avoid temperatures >60°C to prevent sublimation or degradation if the melting point is low.

• Homogenization: Grind the sample into a fine powder using an agate mortar to ensure uniform combustion.

Combustion Conditions

• Instrument: Flash 2000 or Elementar vario EL cube (or equivalent).

• Carrier Gas: Helium (99.999% purity).

• Combustion Temp: 950°C (ensure complete oxidation of the aromatic ring).

• Halogen Trap: Since the molecule contains Chlorine (Cl), a silver wool trap must be installed in the reduction tube to prevent chlorine gas from interfering with the thermal conductivity detector (TCD).

Data Interpretation: The "Solvent Trap"

If your %C is found to be 65.50% (Theoretical 67.03%), do not immediately discard the batch. Calculate if a specific solvent is responsible.

• Scenario: Recrystallized from Ethyl Acetate (C₄H₈O₂).

• Diagnosis: Ethyl Acetate has lower %C (54.5%) than the target. A lower found %C often indicates trapped solvent.

Comparative Analysis: EA vs. Alternatives

To validate the product fully, EA must be triangulated with other methods.

Table 1: Comparative Performance Matrix

Feature	Elemental Analysis (EA)	HPLC (UV-Vis)	qNMR (Quantitative NMR)
Primary Target	Bulk Purity & Empirical Formula	Specific Organic Impurities	Absolute Purity & Structure
Detection Basis	Mass of elements (Combustion)	UV Absorbance (Chromophores)	Nuclear Spin (Protons)
Blind Spot	Isomers (e.g., 2-Cl vs 4-Cl isomers have identical EA)	Inorganic salts, Moisture, Non-UV active solvents	Paramagnetic impurities
Sample Req.	~2–5 mg (Destructive)	<1 mg (Non-destructive)	~10 mg (Non-destructive)
Precision	±0.3–0.4%	±0.1% (Area %)	±1.0% (Standard dependent)
Cost/Run	Low ($)	Medium ( )	High ( $)

Critical Insight: The Isomer Problem

EA cannot distinguish between 4-chloro-2-methylphenyl... and a regioisomer like 5-chloro-2-methylphenyl.... Both have the exact same formula (C₁₆H₁₁ClO₃).

• Solution: EA must be paired with 1H NMR to confirm the substitution pattern on the benzofuran ring (coupling constants of aromatic protons) [2].

Decision Logic & Workflow

The following diagram illustrates the decision process for releasing a batch of 4-chloro-2-methylphenyl 1-benzofuran-2-carboxylate for biological testing.

Caption: Integrated workflow for purity validation. EA acts as the gatekeeper for bulk composition before expensive HPLC quantification.

References

• Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. A comprehensive review of the biological importance of the benzofuran scaffold.

• A Comparative Guide to Validating the Purity of Synthesized 2,3,6,7-tetrahydrofuro[2,3-f]benzofuran. BenchChem. Provides comparative data on HPLC vs. qNMR for benzofuran derivatives.

• ASTM E258-07(2021): Standard Test Method for Total Nitrogen in Organic Materials. ASTM International. While specific to Nitrogen, this standard outlines the rigorous combustion protocols applicable to CHN analysis.

• Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. ResearchGate. Details the synthetic routes and characterization (including elemental analysis data) for similar benzofuran-2-carboxylates.

• Elemental analysis: an important purity control but prone to manipulations. ResearchGate. A critical look at the limitations and necessary controls for EA in modern organic synthesis.

Sources

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]